![molecular formula C15H25NO4 B2921037 tert-Butyl 7-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate CAS No. 2225136-16-1](/img/structure/B2921037.png)
tert-Butyl 7-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
Overview
Description
“tert-Butyl 7-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate” is a chemical compound with the molecular formula C15H25NO4 . It has a molecular weight of 283.37 . This compound is often used as a reference substance for drug impurities and reagents .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H25NO4/c1-14(2,3)20-13(18)16-7-4-15(12(10-16)11-17)5-8-19-9-6-15/h11-12H,4-10H2,1-3H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a physical form of oil . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Drug Impurity Reference Substance
The compound tert-Butyl 7-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate can serve as a reference substance for drug impurities, aiding in the quality control and standardization of pharmaceutical products .
Biomedical Research Reagent
It is also utilized as a reagent in biomedical research, contributing to the development of new therapeutic agents and diagnostic tools .
Smart Material Production
Spirocyclic compounds like this one are explored for their potential in smart material production, where they can respond to environmental stimuli with a change in their physical properties .
Molecular Electronics and Nanomachinery
Their unique structural features make them suitable for applications in molecular electronics and nanomachinery, where they can be part of devices at the nanoscale .
Sensing Environmental and Biological Molecules
These compounds are investigated for their sensing capabilities, particularly for detecting environmental pollutants or biological molecules with high specificity .
Photopharmacology
In photopharmacology, spirocyclic compounds are used to develop drugs that can be activated or deactivated by light, offering controlled therapeutic effects .
Drug Design Platform
Spirocycles are considered an emerging platform for drug design due to their conformational rigidity and three-dimensionality, which are advantageous in creating effective pharmaceuticals .
Precursors for Other Heterocycles
The versatile reactivity of spirocyclic compounds allows them to act as precursors for other privileged heterocycles, expanding the possibilities in synthetic chemistry .
Safety And Hazards
The compound is associated with several hazard statements including H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes correspond to specific safety and handling guidelines.
properties
IUPAC Name |
tert-butyl 11-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO4/c1-14(2,3)20-13(18)16-7-4-15(12(10-16)11-17)5-8-19-9-6-15/h11-12H,4-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNSKDDPKGGLFSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCOCC2)C(C1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 7-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2,6-dichlorobenzyl)-2-oxo-5-(trifluoromethyl)-1,2-dihydro-3-pyridinyl]-4-isopropoxybenzenecarboxamide](/img/structure/B2920967.png)
![N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]pent-4-enamide](/img/structure/B2920971.png)
![5-((2-Chlorophenyl)(morpholino)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2920977.png)